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Compound of Interest

Compound Name: Pamoic Acid-d10

Cat. No.: B1141066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pamoic Acid-d10, a deuterated form of

Pamoic Acid. This document outlines its commercial availability, key technical specifications,

and a detailed experimental protocol for its application as an internal standard in quantitative

bioanalysis.

Introduction to Pamoic Acid-d10
Pamoic Acid-d10 is a stable isotope-labeled version of Pamoic Acid, where ten hydrogen

atoms on the naphthalene rings have been replaced with deuterium. This isotopic labeling

makes it an ideal internal standard for mass spectrometry-based quantification of Pamoic Acid

in complex biological matrices. Pamoic acid itself has gained renewed interest due to its role as

a potent agonist for the orphan G protein-coupled receptor GPR35, exhibiting potential

neuroprotective and anti-inflammatory properties. Accurate quantification of Pamoic Acid is

therefore crucial in pharmacokinetic and drug metabolism studies.

Commercial Availability
Pamoic Acid-d10 is available from several reputable suppliers specializing in research

chemicals and stable isotope-labeled compounds. The following table summarizes the key

commercial suppliers.
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Supplier Name Website Notes

LGC Standards --INVALID-LINK--

Offers high-quality, certified

reference materials. Toronto

Research Chemicals (TRC) is

now part of LGC.

Santa Cruz Biotechnology --INVALID-LINK--
A major supplier of

biochemicals for research.

Pharmaffiliates --INVALID-LINK--

Provides a range of

pharmaceutical reference

standards.

Xcess Biosciences --INVALID-LINK--
Supplies a variety of molecules

for research and development.

Benchchem --INVALID-LINK--

Offers a range of fine

chemicals and research

products.

Forenap --INVALID-LINK--
A supplier of various chemical

products for research.

Technical Data
The following table summarizes the key technical specifications for Pamoic Acid-d10. It is

important to note that lot-specific data, including the precise isotopic enrichment, should be

obtained from the Certificate of Analysis (CoA) provided by the supplier.[1]
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Property Value

Chemical Name
4,4'-Methylenebis[3-hydroxy-2-

naphthalenecarboxylic Acid-d10]

CAS Number 1215327-33-5[2][3]

Molecular Formula C₂₃H₆D₁₀O₆[4]

Molecular Weight 398.43 g/mol [4]

Typical Purity ≥98%

Isotopic Enrichment
Typically ≥99 atom % D (refer to lot-specific

CoA)

Appearance Solid powder

Storage Conditions 2-8°C or -20°C for long-term storage

Experimental Protocol: Quantification of Pamoic
Acid in Human Plasma using LC-MS/MS
This section provides a detailed methodology for the quantification of Pamoic Acid in human

plasma using Pamoic Acid-d10 as an internal standard (IS). The protocol is based on

established bioanalytical methods involving protein precipitation and solid-phase extraction

(SPE) followed by LC-MS/MS analysis.[5]

Materials and Reagents
Pamoic Acid reference standard

Pamoic Acid-d10 (Internal Standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)
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Ammonium acetate (LC-MS grade)

Ultrapure water

Human plasma (K₂-EDTA)

SPE cartridges (e.g., C18)

Preparation of Stock and Working Solutions
Pamoic Acid Stock Solution (1 mg/mL): Accurately weigh and dissolve Pamoic Acid in

methanol.

Pamoic Acid-d10 Stock Solution (1 mg/mL): Accurately weigh and dissolve Pamoic Acid-
d10 in methanol.

Working Solutions: Prepare serial dilutions of the Pamoic Acid stock solution in 50:50

acetonitrile:water to create calibration standards. Prepare a working solution of Pamoic
Acid-d10 at an appropriate concentration in the same diluent.

Sample Preparation
Protein Precipitation: To 100 µL of plasma sample, calibration standard, or quality control

sample, add 300 µL of acetonitrile containing the Pamoic Acid-d10 internal standard.

Vortex and Centrifuge: Vortex the samples for 1 minute and then centrifuge at 10,000 x g for

10 minutes to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of 50:50 acetonitrile:water with 0.1%

formic acid.

LC-MS/MS Analysis
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LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to separate Pamoic Acid from matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Negative ion mode.

MRM Transitions:

Pamoic Acid: Precursor ion (m/z) -> Product ion (m/z) - To be determined by infusion of

the reference standard.

Pamoic Acid-d10: Precursor ion (m/z) -> Product ion (m/z) - To be determined by infusion

of the internal standard.

Data Analysis
The concentration of Pamoic Acid in the samples is determined by calculating the peak area

ratio of the analyte to the internal standard and comparing this to the calibration curve.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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